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Compound of Interest

3-Bromo-1,1-dimethoxypropan-2-
Compound Name:
one

cat. No.: B1601138

An In-depth Technical Guide to the Safety and Hazards of 3-Bromo-1,1-dimethoxypropan-2-
one

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be
substituted for a comprehensive Material Safety Data Sheet (MSDS) or a formal risk
assessment conducted by qualified safety professionals. The information herein is based on
publicly available data, which may be limited.

Introduction

3-Bromo-1,1-dimethoxypropan-2-one is a multifunctional organic compound categorized as
an a-halogenated ketone and an acetal.[1] Its chemical structure, featuring a bromine atom
alpha to a carbonyl group, makes it a versatile reagent in organic synthesis, particularly for the
introduction of various functional groups at the a-position of a ketone.[1] While its synthetic
utility is appreciated, a thorough understanding of its potential hazards is paramount for
ensuring the safety of laboratory personnel. This guide provides a detailed overview of the
known safety information, hazards, and recommended handling procedures for 3-Bromo-1,1-
dimethoxypropan-2-one.

Hazard Identification and Classification
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The primary source of hazard information for 3-Bromo-1,1-dimethoxypropan-2-one comes
from the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.
According to the European Chemicals Agency (ECHA) C&L Inventory, this compound is
classified as follows:

Table 1: GHS Hazard Classification for 3-Bromo-1,1-dimethoxypropan-2-one|[2]

Hazard Class Hazard Category GHS Hazard Statement
) ) o H314: Causes severe skin
Skin Corrosion/Irritation Category 1B
burns and eye damage
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation

GHS Hazard Communication Diagram

Hazard Pictograms

Signal Word Hazard Statements

Danger H314: Causes severe skin burns and eye damage H335: May cause respiratory irritation

Click to download full resolution via product page

Caption: GHS Hazard Communication for 3-Bromo-1,1-dimethoxypropan-2-one.

Precautionary Measures and Safe Handling

Given the significant hazards associated with 3-Bromo-1,1-dimethoxypropan-2-one, stringent
adherence to safety protocols is mandatory. The following precautionary statements (P-
statements) are provided in the ECHA C&L Inventory and form the basis for safe handling
procedures.[2]
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Table 2: Precautionary Statements for 3-Bromo-1,1-dimethoxypropan-2-one[2]
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Category P-Statement Code Precautionary Statement

Do not breathe
Prevention P260 dust/fume/gas/mist/vapours/sp

ray.

Avoid breathing
P261 dust/fume/gas/mist/vapours/sp

ray.

Wash skin thoroughly after

P264 _
handling.
Use only outdoors or in a well-
P271 _
ventilated area.
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.
IF SWALLOWED: Rinse
Response P301+P330+P331 mouth. Do NOT induce
vomiting.
IF ON SKIN (or hair): Take off
immediately all contaminated
P302+P361+P354

clothing. Immediately rinse

with water for several minutes.

IF INHALED: Remove person
P304+P340 to fresh air and keep

comfortable for breathing.

IF IN EYES: Immediately rinse

with water for several minutes.
P305+P354+P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.

Get emergency medical help
P316 _ _
immediately.
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Get medical help if you feel

P319
unwell.
Specific treatment (see
P321 supplemental first aid
instruction on this label).
Wash contaminated clothing
P363
before reuse.
Store in a well-ventilated
Storage P403+P233 place. Keep container tightly
closed.
P405 Store locked up.
Dispose of contents/container
Disposal P501 to an approved waste disposal

plant.

Safe Handling Workflow
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Planning & Preparation

Conduct Risk Assessment

Y

Review Safety Data Sheet (if available)

Y

Select appropriate PPE:
- Chemical-resistant gloves (e.g., nitrile, neoprene)
- Safety goggles and face shield
- Lab coat or chemical-resistant apron

A4

Ensure engineering controls are functional:
- Fume hood
- Emergency shower and eyewash station

Handling & E‘Perimentation

Handle exclusively in a certified fume hood

Y

Avoid inhalation of vapors or dust

\ 4

Prevent skin and eye contact

\ 4

Weigh in a contained manner

Emergency Response

\S;torage & Disposal

Store in a cool, dry, well-ventilated area away from incompatible materials

'

Keep container tightly closed

'

Dispose of as hazardous waste according to local, state, and federal regulations

In case of spill, evacuate and follow institutional protocols

In case of exposure, use emergency shower/eyewash and seek immediate medical attention

Click to download full resolution via product page
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Caption: Recommended workflow for the safe handling of 3-Bromo-1,1-dimethoxypropan-2-
one.

Toxicological Information

Detailed toxicological studies for 3-Bromo-1,1-dimethoxypropan-2-one are not readily
available in the public domain. However, based on its GHS classification, the following can be
inferred:

o Acute Toxicity: The compound is expected to be corrosive to the skin and eyes upon direct
contact. Inhalation may lead to respiratory tract irritation. The consequences of ingestion are
not explicitly stated but are likely to be severe given its corrosive nature.

o Chronic Toxicity: No data on the long-term health effects of exposure to this compound are
available.

Experimental Protocols

While specific, validated experimental protocols for handling 3-Bromo-1,1-dimethoxypropan-
2-one are not published, general procedures for working with corrosive and irritant a-
haloketones should be followed.

General Synthetic Protocol (lllustrative Example):

The synthesis of 3-Bromo-1,1-dimethoxypropan-2-one can be achieved via the bromination
of 1,1-dimethoxypropan-2-one.[3] A representative, though not exhaustive, procedure would
involve the reaction with a brominating agent such as N-bromosuccinimide (NBS) in a suitable
solvent like carbon tetrachloride.[3]

Note: This is a generalized description and not a substitute for a detailed, peer-reviewed, and
safety-vetted experimental protocol. Any researcher planning to work with this compound must
develop a comprehensive, step-by-step protocol that includes all necessary safety precautions.

Reactivity and Stability

e Reactivity: As an a-haloketone, 3-Bromo-1,1-dimethoxypropan-2-one is a versatile
substrate for nucleophilic substitution reactions.[1] It will react with a variety of nucleophiles.
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 Stability: Information on the chemical stability and storage conditions is limited. It is prudent
to store the compound in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents, strong bases, and nucleophiles.

Conclusion

3-Bromo-1,1-dimethoxypropan-2-one is a valuable synthetic reagent that poses significant
health hazards, primarily corrosivity to the skin and eyes and respiratory irritation. All handling
of this compound must be conducted with strict adherence to the GHS precautionary
statements and in accordance with institutional safety policies. The lack of comprehensive
toxicological data necessitates a cautious approach, treating the compound as potentially
having unknown long-term health effects. Researchers and drug development professionals
must prioritize safety through the consistent use of appropriate personal protective equipment,
engineering controls, and well-defined handling protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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